Cas no 1261995-35-0 (5-Fluoro-2-(3-methylsulfonylaminophenyl)benzoic acid)

• Product Name: 5-Fluoro-2-(3-methylsulfonylaminophenyl)benzoic acid
• CAS No: 1261995-35-0
• MF: C₁₄H₁₂FNO₄S
• MW: 309.312786102295
• MDL: MFCD18322714
• CID: 2768248
• PubChem ID: 53228533
• Update Time: 2025-05-21

5-Fluoro-2-(3-methylsulfonylaminophenyl)benzoic acid Chemical and Physical Properties

Names and Identifiers

• MFCD18322714
• 1261995-35-0
• DTXSID60692066
• 5-Fluoro-2-(3-methylsulfonylaminophenyl)benzoic acid, 95%
• 5-FLUORO-2-(3-METHYLSULFONYLAMINOPHENYL)BENZOIC ACID
• 4-Fluoro-3'-[(methanesulfonyl)amino][1,1'-biphenyl]-2-carboxylic acid
• 5-Fluoro-2-(3-methylsulfonylaminophenyl)benzoic acid

• MDL： MFCD18322714
• Inchi： 1S/C14H12FNO4S/c1-21(19,20)16-11-4-2-3-9(7-11)12-6-5-10(15)8-13(12)14(17)18/h2-8,16H,1H3,(H,17,18)
• InChI Key： UTARZLYBCMYACX-UHFFFAOYSA-N
• SMILES： S(C)(NC1C=CC=C(C=1)C1C=CC(=CC=1C(=O)O)F)(=O)=O

Computed Properties

• Exact Mass: 309.04710720Da
• Monoisotopic Mass: 309.04710720Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 21
• Rotatable Bond Count: 4
• Complexity: 476
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 91.9Ų

Additional information on 5-Fluoro-2-(3-methylsulfonylaminophenyl)benzoic acid

Introduction to 5-Fluoro-2-(3-methylsulfonylaminophenyl)benzoic acid (CAS No. 1261995-35-0)

5-Fluoro-2-(3-methylsulfonylaminophenyl)benzoic acid, identified by its CAS number 1261995-35-0, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical research and development. This compound belongs to the benzoic acid class, characterized by its aromatic ring structure and a carboxylic acid functional group. The presence of a fluorine atom at the 5-position and a 3-methylsulfonylamino substituent at the 2-position imparts unique chemical and pharmacological properties, making it a valuable candidate for further exploration in medicinal chemistry.

The structural features of 5-Fluoro-2-(3-methylsulfonylaminophenyl)benzoic acid contribute to its potential biological activity. The fluorine atom, known for its ability to enhance metabolic stability and binding affinity, plays a crucial role in modulating the compound's interactions with biological targets. Additionally, the 3-methylsulfonylaminophenyl group introduces a strong electron-withdrawing effect, which can influence the compound's reactivity and pharmacokinetic profile. These structural elements make it an attractive scaffold for designing novel therapeutic agents.

In recent years, there has been growing interest in developing small molecules that can modulate inflammatory pathways and immune responses. 5-Fluoro-2-(3-methylsulfonylaminophenyl)benzoic acid has been investigated for its potential role in inhibiting key enzymes involved in inflammation, such as cyclooxygenase (COX) and lipoxygenase (LOX). Preliminary studies suggest that this compound may exhibit anti-inflammatory properties by selectively targeting these enzymes, thereby reducing the production of pro-inflammatory mediators.

Moreover, the compound's ability to cross the blood-brain barrier has been a subject of interest in neuropharmacological research. The fluorine substituent is known to improve blood-brain barrier penetration, which could enhance the therapeutic efficacy of drugs targeting central nervous system disorders. This property makes 5-Fluoro-2-(3-methylsulfonylaminophenyl)benzoic acid a promising candidate for developing treatments for neurological conditions such as Alzheimer's disease and Parkinson's disease.

Another area of research involves the exploration of 5-Fluoro-2-(3-methylsulfonylaminophenyl)benzoic acid as a potential chemopreventive agent. Studies have indicated that compounds with similar structural motifs may interfere with carcinogenic pathways by inhibiting key enzymes involved in DNA synthesis and cell proliferation. The presence of both fluorine and methylsulfonylamino groups enhances its ability to interact with biological targets, making it a potent candidate for further investigation in oncology research.

The synthesis of 5-Fluoro-2-(3-methylsulfonylaminophenyl)benzoic acid involves multi-step organic reactions, including fluorination and sulfonylation processes. Advanced synthetic methodologies have been employed to optimize yield and purity, ensuring that the final product meets the stringent requirements of pharmaceutical applications. The use of high-purity starting materials and controlled reaction conditions is essential to achieving the desired chemical integrity.

In conclusion, 5-Fluoro-2-(3-methylsulfonylaminophenyl)benzoic acid (CAS No. 1261995-35-0) represents a significant advancement in pharmaceutical chemistry due to its unique structural features and potential biological activities. Its role in modulating inflammatory pathways, enhancing blood-brain barrier penetration, and serving as a chemopreventive agent positions it as a promising candidate for further clinical development. As research continues to uncover new applications for this compound, it is likely to play an increasingly important role in the development of novel therapeutic agents.